(E)-3-(5-(cinnamylthio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole
Description
3-[4-(3-METHOXYPHENYL)-5-{[(2E)-3-PHENYLPROP-2-EN-1-YL]SULFANYL}-4H-1,2,4-TRIAZOL-3-YL]-1H-INDOLE is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This particular compound features a unique structure that includes a methoxyphenyl group, a phenylprop-2-en-1-yl group, and a triazole ring, making it a subject of interest in various fields of scientific research.
Preparation Methods
The synthesis of 3-[4-(3-METHOXYPHENYL)-5-{[(2E)-3-PHENYLPROP-2-EN-1-YL]SULFANYL}-4H-1,2,4-TRIAZOL-3-YL]-1H-INDOLE involves multiple steps. One common synthetic route includes the reaction of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carbohydrazide with indoline-2,3-dione in boiling ethanol under acidic conditions. This reaction yields the desired compound with a high yield of 88% . Industrial production methods for such complex compounds often
Properties
Molecular Formula |
C26H22N4OS |
|---|---|
Molecular Weight |
438.5 g/mol |
IUPAC Name |
3-[4-(3-methoxyphenyl)-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]-1H-indole |
InChI |
InChI=1S/C26H22N4OS/c1-31-21-13-7-12-20(17-21)30-25(23-18-27-24-15-6-5-14-22(23)24)28-29-26(30)32-16-8-11-19-9-3-2-4-10-19/h2-15,17-18,27H,16H2,1H3/b11-8+ |
InChI Key |
FCSAFEFASGIVFW-DHZHZOJOSA-N |
Isomeric SMILES |
COC1=CC=CC(=C1)N2C(=NN=C2SC/C=C/C3=CC=CC=C3)C4=CNC5=CC=CC=C54 |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=NN=C2SCC=CC3=CC=CC=C3)C4=CNC5=CC=CC=C54 |
Origin of Product |
United States |
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